Cas no 851801-14-4 (2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851801-14-4
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 6093170
• PubChem ID: 4290659
• Update Time: 2025-06-14

2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
• Methanone, [4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl](3,4,5-trimethoxyphenyl)-
• [2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• 851801-14-4
• AKOS024588770
• F0630-0581
• 2-{[(2-methylphenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H24N2O4S/c1-14-7-5-6-8-15(14)13-28-21-22-9-10-23(21)20(24)16-11-17(25-2)19(27-4)18(12-16)26-3/h5-8,11-12H,9-10,13H2,1-4H3
• InChI Key： STHXWXRMPSZLOI-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2C)=NCC1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 400.14567842g/mol
• Monoisotopic Mass: 400.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 565.7±60.0 °C(Predicted)
• pka: 1.32±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS: 851801-14-4)

The compound 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS: 851801-14-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of 851801-14-4, including the trimethoxybenzoyl group and the dihydroimidazole core, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, revealing key molecular interactions that underpin its efficacy.

In vitro and in vivo studies have demonstrated promising results, with 851801-14-4 exhibiting significant anti-proliferative effects against a range of cancer cell lines. Notably, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as an adjunct therapy. Additionally, pharmacokinetic studies have provided insights into its metabolic stability and bioavailability, which are critical for further development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a promising candidate for further development in drug discovery. Its multifaceted biological activities and well-characterized mechanism of action position it as a valuable tool for both basic research and therapeutic innovation. Future studies will likely explore its potential in other disease models, further expanding its applicability in the biomedical field.